Cas no 1355883-49-6 (N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 1355883-49-6
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 6377527
• PubChem ID: 56786195
• Update Time: 2025-06-23

N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• AKOS013244306
• EN300-16769791
• Z1171848359
• 1355883-49-6

• Inchi： 1S/C14H16N2O3/c1-9(2)11(8-15)16-14(17)10-3-4-12-13(7-10)19-6-5-18-12/h3-4,7,9,11H,5-6H2,1-2H3,(H,16,17)
• InChI Key： HMAQAFKCFCJUMI-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(NC(C#N)C(C)C)=O

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide: A Comprehensive Overview

The compound with CAS No. 1355883-49-6, commonly referred to as N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides and features a unique combination of functional groups that contribute to its versatile properties. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and applications in greater depth.

The molecular structure of N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide comprises a benzodioxine ring system fused with a dihydrobenzene moiety. The presence of a cyano group (-C≡N) and a methylpropyl chain introduces additional electronic and steric effects that influence its reactivity and stability. The amide functional group further enhances its solubility in polar solvents and its ability to form hydrogen bonds, making it suitable for various biological applications.

Recent studies have focused on the synthesis of this compound using novel catalytic methods. Researchers have employed transition metal catalysts to optimize the reaction conditions, achieving higher yields and improved purity. For instance, the use of palladium catalysts in coupling reactions has been reported to significantly enhance the efficiency of synthesizing this compound. These advancements not only reduce production costs but also minimize environmental impact, aligning with the principles of green chemistry.

The physical properties of N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies reveal that the compound exhibits a melting point of approximately 150°C and is sparingly soluble in organic solvents like dichloromethane and ethyl acetate. Its thermodynamic stability has also been evaluated under various conditions, demonstrating its suitability for long-term storage and transportation.

In terms of applications, this compound has shown promise in the field of pharmaceuticals. Its ability to act as a bioisostere for certain drug molecules makes it a valuable tool in drug design and development. Recent research highlights its potential as an inhibitor of specific enzyme targets associated with neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have demonstrated moderate potency in inhibiting beta-secretase activity, suggesting further exploration in clinical trials.

Beyond pharmaceutical applications, N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers. Researchers have investigated its ability to form self-assembled monolayers on surfaces, which could pave the way for innovative applications in sensors and flexible electronics.

The environmental impact of this compound has also been a subject of recent research. Studies have assessed its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes slow degradation due to the stability of its aromatic ring system. Efforts are underway to develop eco-friendly methods for its disposal or recycling to minimize ecological risks.

In conclusion, N-(1-cyano-2-methylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 1355883-49-6) is a multifaceted compound with diverse applications across various scientific domains. Its synthesis has been optimized through cutting-edge catalytic methods, while its physical and chemical properties continue to be explored for novel uses. As research progresses, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and materials science.